Cas no 20887-06-3 (2-(phenylamino)methylaniline)

• Product Name: 2-(phenylamino)methylaniline
• CAS No: 20887-06-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD14597920
• CID: 2134067
• PubChem ID: 571698
• Update Time: 2024-11-06

2-(phenylamino)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-phenylBenzenemethanamine
• 2-[(phenylamino)methyl]aniline
• 2-(anilinomethyl)aniline
• N-(2-aminobenzyl)aniline
• KGJUAWKSBSUKCA-UHFFFAOYSA-N
• N-(2-Aminobenzyl)-N-phenylamine #
• NE35259
• Z1270446325
• 2'-Aminodihydro-2-stilbazole
• AKOS010463537
• CS-0264945
• Z764242540
• E83314
• EN300-95457
• MFCD14597920
• 20887-06-3
• SCHEMBL563869
• DB-260765
• 2-(phenylamino)methylaniline

• MDL： MFCD14597920
• Inchi： 1S/C13H14N2/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9,15H,10,14H2
• InChI Key： KGJUAWKSBSUKCA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines